N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]thiophene-2-carboxamide

• IUPAC Name: N-[[4-(furan-3-yl)thiophen-2-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H11NO2S2/c16-14(13-2-1-5-18-13)15-7-12-6-11(9-19-12)10-3-4-17-8-10/h1-6,8-9H,7H2,(H,15,16)
• InChI Key: LIBNVBYEYPBBLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NCC2=CC(=CS2)C3=COC=C3
• Molecular Formula: C14H11NO2S2
• Molecular Weight: 289.4 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis.

Molecular Structure Analysis

Thiophene is a five-membered heterocycle that contains one sulfur atom. The exact molecular structure of “N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]thiophene-2-carboxamide” would require more specific information or computational chemistry analysis.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For instance, Jiang and co-workers presented a copper chloride-catalyzed cascade cyclization of 1,6-enynes with potassium sulfide leading to arylated indeno[1,2-c]thiophenes.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The specific physical and chemical properties of “N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]thiophene-2-carboxamide” would require more specific information.

Mechanism of Action

The mechanism of action of thiophene derivatives can vary widely depending on the specific compound and its biological target. For example, some thiophene derivatives are known to have anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties.

Future Directions

Thiophene derivatives continue to be an area of active research, with potential applications in medicinal chemistry and material science. Future research will likely continue to explore the synthesis, properties, and applications of new thiophene derivatives.